Cas no 453566-94-4 (5-fluoropyridine-2-carboxylic acid hydrochloride)

5-Fluoropyridine-2-carboxylic acid hydrochloride is a fluorinated heterocyclic compound widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its pyridine core, functionalized with a carboxylic acid group and a fluorine substituent, enhances reactivity and enables selective derivatization. The hydrochloride salt form improves solubility and stability, facilitating handling in synthetic applications. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including enzyme inhibitors and receptor modulators. Its structural features allow for precise modifications, making it a versatile building block for drug discovery and fine chemical production. High purity grades ensure consistent performance in research and industrial processes.

5-fluoropyridine-2-carboxylic acid hydrochloride structure

453566-94-4 structure

Product Name:5-fluoropyridine-2-carboxylic acid hydrochloride

CAS No:453566-94-4

MF:C₆H₅ClFNO₂

MW:177.560804128647

CID:3274608

PubChem ID:69360036

Update Time:2025-05-27

5-fluoropyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-PYRIDINECARBOXYLIC ACID, 5-FLUORO-, HYDROCHLORIDE
- DB-398585
- 453566-94-4
- 5-fluoropyridine-2-carboxylic acid;hydrochloride
- 5-fluoropyridine-2-carboxylicacidhydrochloride
- EN300-130922
- 5-fluoropyridine-2-carboxylic acid hydrochloride
- SCHEMBL5223155
- LMBXHNCCBIMEOJ-UHFFFAOYSA-N
- 5-fluoropicolinic acid hydrochloride
- DTA56694
- Inchi： 1S/C6H4FNO2.ClH/c7-4-1-2-5(6(9)10)8-3-4;/h1-3H,(H,9,10);1H
- InChI Key： LMBXHNCCBIMEOJ-UHFFFAOYSA-N
- SMILES： Cl.FC1=CN=C(C(=O)O)C=C1

Computed Properties

Exact Mass: 176.9992843Da
Monoisotopic Mass: 176.9992843Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.2Å²

5-fluoropyridine-2-carboxylic acid hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-fluoropyridine-2-carboxylic acid hydrochloride Pricemore >>

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